Cas no 216064-20-9 (Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stereoisomer)

Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stereoisomer structure
216064-20-9 structure
Product Name:Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stereoisomer
CAS No:216064-20-9
MF:C22H36Cl2Ru2S2
MW:637.697241783142
MDL:MFCD06656092
CID:243241
PubChem ID:11365704
Update Time:2025-04-19

Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stereoisomer Chemical and Physical Properties

Names and Identifiers

    • Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stereoisomer
    • MET-DIRUX
    • Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclope...
    • Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stere
    • (Pentamethylcyclopentadienyl)iridium(III) Dichloride Dimer
    • Dichloro(pentamethylcyclopentadienyl)iridium(III)
    • DICHLORO(PENTAMETHYLCYCLOPENTADIENYL)IRIDIUM(III) DIMER
    • Dichloro(pentaMethylcyclopentadienyl)iridiuM(III)diMMer
    • Dichloropentamethylcyclopentadienyliridiumdimer
    • pentamethylcycloopentadienyliridium(III) chloride dimer
    • Pentamethylcyclopentadienyl)iridium(III) chloride dimer
    • pentamethylcyclopentadienyliridium(iii) chloride
    • CID 11365704
    • MFCD06656092
    • Dichlorobis(?-methanethioato)bis(pentamethylcyclopentadienyl)diruthenium(III)
    • Dichlorobis(-methanethioato)bis(pentamethylcyclopentadienyl)diruthenium(III)
    • 216064-20-9
    • Dichlorobis(mu-methanethioato)bis(pentamethylcyclopentadienyl)diruthenium(III), 99% (minimum 90% syn isomer)
    • Dichlorobis(mu-methanethioato)bis(pentamethylcyclopentadienyl)diruthenium(III)
    • MDL: MFCD06656092
    • Inchi: 1S/2C10H15.2CH4S.2ClH.2Ru/c2*1-6-7(2)9(4)10(5)8(6)3;2*1-2;;;;/h2*1-5H3;2*2H,1H3;2*1H;;/q;;;;;;2*+2/p-4
    • InChI Key: RCQUZUBSLIUHRF-UHFFFAOYSA-J
    • SMILES: [Ru+]Cl.[Ru+]Cl.[S-]C.[S-]C.[C]1(C)[C](C)[C](C)[C](C)[C]1C.[C]1(C)[C](C)[C](C)[C](C)[C]1C |^1:8,10,12,14,16,18,20,22,24,26|

Computed Properties

  • Exact Mass: 637.97200
  • Monoisotopic Mass: 637.972230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 50.60000
  • LogP: 8.95040

Ruthenium, dichlorobis[m-(methanethiolato)]bis[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]di-,(Ru-Ru), stereoisomer Pricemore >>

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